molecular formula C13H17NO B8613347 (3-Benzyl-3-azabicyclo[3.1.0]hexan-1-yl)methanol

(3-Benzyl-3-azabicyclo[3.1.0]hexan-1-yl)methanol

Cat. No.: B8613347
M. Wt: 203.28 g/mol
InChI Key: DMOKYXYTWWRZDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Benzyl-3-azabicyclo[3.1.0]hexan-1-yl)methanol is a useful research compound. Its molecular formula is C13H17NO and its molecular weight is 203.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H17NO

Molecular Weight

203.28 g/mol

IUPAC Name

(3-benzyl-3-azabicyclo[3.1.0]hexan-1-yl)methanol

InChI

InChI=1S/C13H17NO/c15-10-13-6-12(13)8-14(9-13)7-11-4-2-1-3-5-11/h1-5,12,15H,6-10H2

InChI Key

DMOKYXYTWWRZDY-UHFFFAOYSA-N

Canonical SMILES

C1C2C1(CN(C2)CC3=CC=CC=C3)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid ethyl ester (2.5 gm, 0.0108 mole) in tetrahydrofuran (20 ml) was added to a suspension of lithium aluminium hydride (0.966 gm, 0.026 mole) in tetrahydrofuran (50 ml). The resulting mixture was heated to reflux for 2 hours. The reaction mixture was carefully quenched with saturated aqueous NH4Cl (1 ml), treated with ethyl acetate (50 ml) and stirred for 1 hour. The solution was filtered and the removal of solution from the filtrate provided the crude title product which was purified by column chromatography (100-200 mesh, silicagel), eluting the compound with 15% ethyl acetate in hexane to give pure product as a colorless oil.
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
0.966 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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